molecular formula C12H9NO2 B190991 Dictamnine CAS No. 484-29-7

Dictamnine

Cat. No. B190991
CAS RN: 484-29-7
M. Wt: 199.2 g/mol
InChI Key: WIONIXOBNMDJFJ-UHFFFAOYSA-N
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Description

Dictamnine is an alkaloid found in various species of the Dictamnus plant. It has been used for centuries in traditional Chinese medicine for its anti-inflammatory and anti-bacterial properties. Dictamnine has been found to have a wide range of biological activities, including anti-cancer, anti-inflammatory, anti-bacterial, and anti-viral effects. It is also known to possess other beneficial properties such as antioxidant, antifungal, and anti-allergic activities. The purpose of

Scientific Research Applications

Anticancer Properties

Dictamnine (DTM), a natural alkaloid from Dictamnus dasycarpus Turcz, exhibits multiple biological functions including anticancer activity. It inhibits tumor growth by downregulating HIF-1α and Slug signaling pathways, thus promoting apoptosis and inhibiting epithelial-mesenchymal transition, migration, invasion, and proliferation in various human cancer cell lines (Wang et al., 2018).

Pharmacokinetics and Tissue Distribution

A study focused on developing an ultra-high performance liquid chromatography-tandem mass spectrometry method to quantify dictamnine in rat plasma and tissues. This method facilitates understanding dictamnine's pharmacokinetics, tissue distribution, and excretion after oral or intravenous administration (Wang et al., 2013).

Phototoxicity Study

Dictamnine's phototoxic effect was investigated in human Jurkat T cells and HaCaT keratinocytes. It displayed concentration- and light-dependent phototoxic effects, playing a role in phytophotodermatitis due to its abundance in plants of the Rutaceae family (Schempp et al., 2006).

Metabolic Profiling

The in vitro metabolic profiles of dictamnine in liver microsomes from various species including humans were compared, revealing the formation of several metabolites. This study provided vital information on dictamnine's metabolic processes across different species (Wang et al., 2016).

Anti-Inflammatory Properties

Dictamnine showed potential in treating skin inflammations such as atopic dermatitis. In an in vitro inflammation model, it effectively scavenged reactive oxygen species and reduced inflammatory cytokine expression. PLGA-nanocarrier-encapsulated dictamnine improved drug release and penetration in dermatitis models (Lin et al., 2020).

Research on Derivatives

The research progress of dictamnine and its derivatives, synthesized by structure modification, was summarized. These derivatives showed good biological activity, highlighting the future research and development potential of dictamnine (Wei, 2009).

properties

IUPAC Name

4-methoxyfuro[2,3-b]quinoline
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InChI

InChI=1S/C12H9NO2/c1-14-11-8-4-2-3-5-10(8)13-12-9(11)6-7-15-12/h2-7H,1H3
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InChI Key

WIONIXOBNMDJFJ-UHFFFAOYSA-N
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Canonical SMILES

COC1=C2C=COC2=NC3=CC=CC=C31
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Molecular Formula

C12H9NO2
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DSSTOX Substance ID

DTXSID0041012
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Molecular Weight

199.20 g/mol
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Product Name

Dictamnine

CAS RN

484-29-7
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Citations

For This Compound
1,640
Citations
SUN Jian-Bo, QU Wei, G Fu-Qin, LI Lin-Zhen… - Chinese Journal of …, 2014 - Elsevier
… A new quinoline alkaloid, 5-methoxylrobustine (1), along with five known quinoline alkaloids were obtained, and their structures were identified as dictamnine (2), robustine (3), …
Number of citations: 10 www.sciencedirect.com
P Wang, J Sun, J Xu, Q Yan, E Gao, W Qu… - … of Chromatography B, 2013 - Elsevier
… dictamnine have been performed, there is still only limited information on the pharmacokinetics of dictamnine… Considering the growing beneficial role of dictamnine in human health, the …
Number of citations: 30 www.sciencedirect.com
SA Sultanov, SY Yunusov - Chemistry of Natural Compounds, 1969 - Springer
… Dictamnine and skimmianine have previously been found in D. angustifolius (D. albus Linn. … identified with known specimens: skimmianine, dictamnine, and dubamine [2]. Chloroform …
Number of citations: 8 link.springer.com
MF Grundon, NJ McCorkindale - Journal of the Chemical Society …, 1957 - pubs.rsc.org
THE furanoquinoline alkaloids are generally regarded as derivatives of furano (2’: 3’-2: 3) quinoline. Only in dictamnine (VI; R= H) has the presence of this system been established …
Number of citations: 54 pubs.rsc.org
P Zou, P Tu, Y Jiang - Analytical Methods, 2013 - pubs.rsc.org
… of H-5 of dictamnine was well separated from other signals in chloroform-d1. The quantity of dictamnine was calculated by means of the integral value of H-5 of dictamnine to that of the …
Number of citations: 22 pubs.rsc.org
IM Kikvidze, IA Bessonova, KS Mudzhiri… - Chemistry of Natural …, 1971 - Springer
… Thus, from the roots of Dictamnus caucasicus we have obtained dictamnine, ~-fagarine, skimmianine, 6,8-dimethoxyisodictamnine, 6-methoxyisodictamnine, robustine, and …
Number of citations: 14 link.springer.com
P Wang, Y Zhao, Y Zhu, J Sun, A Yerke, S Sang… - … of Pharmaceutical and …, 2016 - Elsevier
… Dictamnine, a furoquinoline alkaloid isolated from the root bark of … of dictamnine in mouse, rat, dog, monkey, and human liver microsomes were investigated and compared. Dictamnine …
Number of citations: 34 www.sciencedirect.com
JB Sun, W Qu, Y Xiong, JY Liang - Biochemical Systematics and Ecology, 2013 - Elsevier
A new quinoline alkaloid named sonminine (1) along with nine known quinoline alkaloids dictamnine (2), isodictamnine (3), skimmianine (4), robustine (5), γ-fagarine (6), isopteleine (7)…
Number of citations: 16 www.sciencedirect.com
P Gao, L Wang, L Zhao, Q Zhang, K Zeng, M Zhao… - Phytochemistry, 2020 - Elsevier
… Differently, the olefinic protons of furan in dictamnine are replaced by a set methine protons [… ', C-2, C-3, we consider that compound 1 is a dimeric dictamnine (C 12 H 9 NO 2 ) (Du et al., …
Number of citations: 41 www.sciencedirect.com
MJ Ashwood-Smith, GHN Towers, Z Abramowski… - Mutation Research …, 1982 - Elsevier
… dictamnine to be a monoadduct photosensitizing agent unable, in vitro, of forming light-induced DNA interstrand crosslinks. The structural relationship of dictamnine with 5-… of dictamnine …
Number of citations: 36 www.sciencedirect.com

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